![molecular formula C8H8N2O3S B6318284 Benzo[d]isoxazole-5-sulfonic acid methylamide, 95% CAS No. 1780865-72-6](/img/structure/B6318284.png)
Benzo[d]isoxazole-5-sulfonic acid methylamide, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzo[d]isoxazole-5-sulfonic acid methylamide, 95% is a useful research compound. Its molecular formula is C8H8N2O3S and its molecular weight is 212.23 g/mol. The purity is usually 95%.
The exact mass of the compound Benzo[d]isoxazole-5-sulfonic acid methylamide, 95% is 212.02556330 g/mol and the complexity rating of the compound is 298. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Benzo[d]isoxazole-5-sulfonic acid methylamide, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzo[d]isoxazole-5-sulfonic acid methylamide, 95% including the price, delivery time, and more detailed information at info@benchchem.com.
Safety and Hazards
The safety data sheet for a similar compound, 2-Phenylbenzimidazole-5-sulfonic acid, suggests that if breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately . It also suggests that in case of skin contact, wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes .
Mechanism of Action
Target of Action
Benzoxazole derivatives have been reported to exhibit a wide range of biological activities, suggesting they interact with multiple targets .
Mode of Action
Benzoxazole derivatives are known to interact efficiently with biological targets due to their planar structure, which allows for π-π stacking or π-cation interaction with the host molecule . The oxygen and nitrogen atoms in the oxazole moiety can form hydrogen bonds, enabling non-covalent interactions .
Biochemical Pathways
Benzoxazole derivatives have been associated with various biological activities, suggesting they may influence multiple biochemical pathways .
Result of Action
Benzoxazole derivatives have been reported to exhibit antimicrobial, antifungal, anticancer, antioxidant, and anti-inflammatory effects , suggesting that MFCD34168892 may have similar effects.
Biochemical Analysis
Biochemical Properties
It has been found that similar benzoxazole derivatives exhibit potent binding activities . These compounds can interact with various enzymes and proteins, influencing their function and potentially altering the course of biochemical reactions . The nature of these interactions is complex and depends on the specific molecular structure of the compound and the biomolecules it interacts with.
Cellular Effects
Similar benzoxazole derivatives have been shown to exhibit remarkable anti-proliferative activity against certain types of cells . They can influence cell function by interacting with key cellular pathways, potentially affecting gene expression and cellular metabolism .
Molecular Mechanism
Similar benzoxazole derivatives have been shown to bind to certain proteins, potentially inhibiting or activating enzymes and causing changes in gene expression
Properties
IUPAC Name |
N-methyl-1,2-benzoxazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3S/c1-9-14(11,12)7-2-3-8-6(4-7)5-10-13-8/h2-5,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJFNPBPEXUBKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC2=C(C=C1)ON=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.